![molecular formula C15H15FN2O3 B4745717 3-(2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)-5-isoxazolecarboxamide](/img/structure/B4745717.png)
3-(2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)-5-isoxazolecarboxamide
Overview
Description
3-(2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)-5-isoxazolecarboxamide, also known as LY404039, is a drug that has been extensively studied for its potential therapeutic applications. It belongs to the class of drugs known as mGluR2/3 agonists, which have been shown to have neuroprotective and anti-inflammatory effects.
Mechanism of Action
3-(2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)-5-isoxazolecarboxamide acts as an agonist for the metabotropic glutamate receptor 2/3 (mGluR2/3). These receptors are found in the central nervous system and are involved in the regulation of glutamate neurotransmission. Activation of mGluR2/3 has been shown to have neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-1β. It has also been shown to reduce the levels of oxidative stress markers such as malondialdehyde and nitric oxide. In addition, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)-5-isoxazolecarboxamide for lab experiments is its high selectivity for mGluR2/3. This allows for more specific targeting of these receptors and reduces the potential for off-target effects. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in animal studies.
Future Directions
There are several future directions for research on 3-(2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)-5-isoxazolecarboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of inflammatory diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
3-(2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)-5-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been shown to have anti-inflammatory effects in models of inflammatory diseases such as multiple sclerosis and rheumatoid arthritis.
Properties
IUPAC Name |
3-(2-fluorophenyl)-N-(oxolan-2-ylmethyl)-1,2-oxazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O3/c16-12-6-2-1-5-11(12)13-8-14(21-18-13)15(19)17-9-10-4-3-7-20-10/h1-2,5-6,8,10H,3-4,7,9H2,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVXJZUKMGCVBLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC(=NO2)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
42.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49722513 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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